Cas no 36002-61-6 (1(2H)-Quinoxalinecarboxaldehyde,3,4-dihydro-3-oxo-)

• Product Name: 1(2H)-Quinoxalinecarboxaldehyde,3,4-dihydro-3-oxo-
• CAS No: 36002-61-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 296040
• PubChem ID: 45099668
• Update Time: 2025-04-19

1(2H)-Quinoxalinecarboxaldehyde,3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinoxalinecarboxaldehyde,3,4-dihydro-3-oxo-
• 3-oxo-2,4-dihydroquinoxaline-1-carbaldehyde
• 3-OXO-3,4-DIHYDROQUINOXALINE-1(2H)-CARBALDEHYDE
• 1(2H)-Quinoxalinecarboxaldehyde,3,4-dihydro-3-oxo-(9CI)
• 36002-61-6
• SCHEMBL6648901
• DTXSID50668038
• AKOS008967391

• Inchi： 1S/C9H8N2O2/c12-6-11-5-9(13)10-7-3-1-2-4-8(7)11/h1-4,6H,5H2,(H,10,13)
• InChI Key： VRQBCGLVIFQFJL-UHFFFAOYSA-N
• SMILES： O=C1CN(C=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 49.41